![molecular formula C17H20ClN3O3S2 B2845260 4-chloro-N-(4-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)benzenesulfonamide CAS No. 922020-89-1](/img/structure/B2845260.png)
4-chloro-N-(4-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-chloro-N-(4-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H20ClN3O3S2 and its molecular weight is 413.94. The purity is usually 95%.
BenchChem offers high-quality 4-chloro-N-(4-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-chloro-N-(4-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- PKB (also known as Akt) is a critical component of intracellular signaling pathways regulating growth and survival. Dysregulated PKB signaling is common in cancer. Researchers have optimized derivatives of this compound to selectively inhibit PKB, potentially making it a promising antitumor agent .
- The compound’s structure suggests potential antimicrobial properties. Researchers have explored its effects against bacteria, fungi, and other pathogens. Further studies are needed to determine its efficacy and mechanisms of action .
- Thiazole-containing compounds often exhibit anti-inflammatory properties. Investigating this compound’s impact on inflammatory pathways could yield valuable insights for drug development .
- Researchers have evaluated its cytotoxic effects on cancer cells. The compound’s ability to inhibit tumor growth in vivo makes it a candidate for further investigation in cancer therapy .
- Computational studies involving molecular docking can predict how this compound interacts with specific protein targets. Such analyses guide drug design and optimization .
- The compound’s imidazole moiety suggests potential applications in designing novel derivatives. Researchers have synthesized related imidazole-based compounds with diverse pharmacological activities .
Protein Kinase B (PKB) Inhibition
Antimicrobial Activity
Anti-Inflammatory Effects
Cytotoxicity and Cancer Therapy
Molecular Docking Studies
Novel Imidazole Derivatives
properties
IUPAC Name |
4-chloro-N-[4-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClN3O3S2/c1-12-6-8-21(9-7-12)16(22)10-14-11-25-17(19-14)20-26(23,24)15-4-2-13(18)3-5-15/h2-5,11-12H,6-10H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWMNWOUOYFPYTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-(4-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.